2-Ethyl-3-methyl-1-(4-pyridin-2-ylpiperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile
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Description
2-Ethyl-3-methyl-1-(4-pyridin-2-ylpiperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H24N6 and its molecular weight is 396.498. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Fluorescent Properties
One study focused on the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives, starting from a key compound related to the subject chemical. The derivatives were then evaluated as fluorescent whitening agents for polyester fibers, showcasing the potential use of these compounds in materials science and textile engineering (D. W. Rangnekar & D. D. Rajadhyaksha, 1986).
Chemical Reactivity and Novel Compound Synthesis
Another study explored the chemical reactivity of 1H-benzimidazol-2-ylacetonitrile towards various substrates, leading to the efficient synthesis of novel pyrido[1,2-a]benzimidazoles. This research underlines the compound's utility in synthesizing new chemical entities with potential applications in drug discovery and materials science (M. Ibrahim, 2013).
Biological Investigations
Research into substituted 1‐oxo‐1H,5H‐pyrido[1,2‐a]benzimidazole‐4‐carbonitriles and related derivatives revealed new syntheses and indicated some of these compounds exhibited strong in vitro activity against S. aureus, highlighting the therapeutic potential of these derivatives (S. Rida, F. S. Soliman, E. A. Badawey, & T. Kappe, 1988).
Antimicrobial Activity
Further investigations into heterocycles incorporating the pyrazolopyridine moiety derived from similar compounds demonstrated antimicrobial activity. This research suggests these compounds could be promising leads in the development of new antimicrobial agents (Sraa Abu-Melha, 2013).
properties
IUPAC Name |
2-ethyl-3-methyl-1-(4-pyridin-2-ylpiperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6/c1-3-18-17(2)19(16-25)23-27-20-8-4-5-9-21(20)30(23)24(18)29-14-12-28(13-15-29)22-10-6-7-11-26-22/h4-11H,3,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWNXSLZVKHIZMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.